Cas no 2228492-33-7 (3,3-difluoro-1-(6-methylpyridin-2-yl)cyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-(6-methylpyridin-2-yl)cyclobutan-1-amine
• CAS No: 2228492-33-7
• MF: C₁₀H₁₂F₂N₂
• MW: 198.212489128113
• CID: 5922227
• PubChem ID: 165736219
• Update Time: 2025-06-09

3,3-difluoro-1-(6-methylpyridin-2-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(6-methylpyridin-2-yl)cyclobutan-1-amine
• 2228492-33-7
• EN300-1944245

• Inchi： 1S/C10H12F2N2/c1-7-3-2-4-8(14-7)9(13)5-10(11,12)6-9/h2-4H,5-6,13H2,1H3
• InChI Key： BDRIARMJIGDSOS-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC=C(C)N=2)(C1)N)F

Computed Properties

• Exact Mass: 198.09685472g/mol
• Monoisotopic Mass: 198.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 3,3-difluoro-1-(6-methylpyridin-2-yl)cyclobutan-1-amine

Introduction to 3,3-difluoro-1-(6-methylpyridin-2-yl)cyclobutan-1-amine (CAS No. 2228492-33-7)

3,3-difluoro-1-(6-methylpyridin-2-yl)cyclobutan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228492-33-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic amines featuring a cyclobutane core substituted with fluorine atoms and an aromatic pyridine moiety. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The presence of difluorine substituents at the 3-position of the cyclobutane ring introduces unique electronic and steric properties to the molecule. Fluorine atoms are well-known for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. In particular, the electron-withdrawing nature of fluorine can enhance the lipophilicity and binding interactions with biological targets, making it an attractive feature in medicinal chemistry. The 6-methylpyridin-2-yl group appended to the nitrogen atom of the cyclobutane ring further diversifies the chemical space, enabling fine-tuning of physicochemical properties and potential interactions with biological receptors.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications influence biological activity. Studies have demonstrated that compounds incorporating fluorinated cyclobutane scaffolds exhibit enhanced binding affinity to certain enzyme targets, including proteases and kinases. The rigid cyclobutane ring provides a stable framework that can optimize interactions with hydrophobic pockets of proteins, while the fluorine atoms contribute to fine-tuning of electronic distributions. This combination has made such motifs highly sought after in the design of next-generation small-molecule drugs.

The 6-methylpyridin-2-yl substituent is particularly noteworthy for its potential role in modulating pharmacological activity. Pyridine derivatives are ubiquitous in pharmaceuticals due to their ability to form hydrogen bonds and engage in π-stacking interactions with biological targets. The methyl group at position 6 enhances the electron density on the pyridine ring, which can influence its binding properties. This feature is particularly relevant in designing molecules that require precise interaction with biological macromolecules, such as G-protein coupled receptors (GPCRs) or nuclear hormone receptors (NRs).

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in optimizing drug candidates. The compound 3,3-difluoro-1-(6-methylpyridin-2-yl)cyclobutan-1-amine exemplifies this principle by integrating multiple structural features that can be leveraged to enhance therapeutic efficacy. For instance, fluorinated heterocycles have been shown to improve metabolic stability by resisting oxidative degradation, a common challenge faced by many drug candidates. Additionally, the cyclobutane ring can enhance oral bioavailability by reducing passive diffusion through cell membranes.

In vitro studies have begun to explore the potential applications of this compound in various therapeutic areas. Preliminary data suggest that derivatives of this scaffold may exhibit inhibitory activity against certain enzymes implicated in inflammatory and infectious diseases. The combination of difluoro and methylpyridinyl groups appears to confer unique properties that could make it useful in modulating pathways involving protein-protein interactions or enzyme catalysis. Further investigations are warranted to fully elucidate its pharmacological profile and potential clinical applications.

The synthesis of 3,3-difluoro-1-(6-methylpyridin-2-yl)cyclobutan-1-amine presents an interesting challenge due to the complexity of its core structure. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and enantioselective processes, have been employed to construct the desired framework efficiently. The introduction of fluorine atoms often requires specialized reagents and conditions to ensure high regioselectivity and yield. Nevertheless, recent progress in synthetic organic chemistry has made it increasingly feasible to access complex fluorinated heterocycles like this one.

The growing interest in fluorinated compounds is also driven by their potential advantages in drug development pipelines. Fluorine substitution can improve pharmacokinetic properties such as solubility and half-life, while also enhancing binding affinity through electrostatic and steric effects. Moreover, fluorine atoms can serve as handles for further derivatization or labeling purposes during drug discovery studies. These attributes make compounds like 3,3-difluoro-1-(6-methylpyridin-2-yl)cyclobutan-1-amine valuable tools for medicinal chemists seeking novel molecular entities.

As computational methods continue to evolve, virtual screening techniques are being increasingly employed to identify promising hits from large chemical libraries. The structural features of this compound make it a candidate for high-throughput virtual screening against diverse target databases, including protein kinases and ion channels. Such computational approaches can accelerate the discovery process by prioritizing molecules with favorable physicochemical properties and predicted biological activity.

The future direction of research on 3,3-difluoro-1-(6-methylpyridin-2-yl)cyclobutan-1-amine may involve exploring its potential as a lead compound for drug development or as a building block for more complex derivatives. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory findings into tangible therapeutic benefits. By leveraging cutting-edge technologies in both chemistry and biology, researchers aim to unlock the full potential of this intriguing molecule.